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Introduction
Phosphoglycerate mutase 1 (PGAM1) is a key glycolytic enzyme that catalyzes the reversible

conversion of 3-phosphoglycerate (3-PG) to 2-phosphoglycerate (2-PG)[1]. This metabolic

function is crucial for energy production and providing intermediates for various biosynthetic

pathways. Notably, PGAM1 is frequently overexpressed in a variety of human cancers, where it

plays a significant role in promoting tumor growth, progression, and metastasis[2]. Its

involvement in cancer metabolism has made it an attractive target for the development of novel

therapeutic agents. The production of high-purity, active recombinant PGAM1 is essential for

structural studies, inhibitor screening, and assay development.

These application notes provide a detailed protocol for the expression and purification of N-

terminally His-tagged human PGAM1 using an Escherichia coli expression system. The

described workflow is designed to yield a high-purity protein suitable for a range of downstream

applications.

Quantitative Data Summary
The following table summarizes the expected quantitative data from the expression and

purification of recombinant human PGAM1, based on typical laboratory-scale preparations.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b034372?utm_src=pdf-interest
https://www.nkmaxbio.com/adm/product/datasheet.php?prdcode=2004014474
https://pmc.ncbi.nlm.nih.gov/articles/PMC3500524/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Expected Value Method of Determination

Protein Identity
Human Phosphoglycerate

Mutase 1 (PGAM1)

DNA Sequencing of

Expression Construct

Expression System E. coli BL21(DE3) -

Vector
pET-28a(+) with N-terminal

6xHis-tag
-

Molecular Weight (Predicted)
~30.9 kDa (254 amino acids +

His-tag)[1]
Sequence Analysis

Molecular Weight (Observed) ~31 kDa SDS-PAGE

Yield of Purified Protein 5-15 mg/L of culture BCA Protein Assay

Purity >95%
Densitometry of Coomassie-

stained SDS-PAGE

Specific Activity >300 units/mg[1] Enzymatic Activity Assay

Note: Yields can vary depending on codon optimization, culture conditions, and purification

efficiency.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the role of PGAM1 in a key signaling pathway and the

experimental workflow for its recombinant production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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